Cas no 1361748-39-1 (5-(Difluoromethyl)-2,3,4-tribromopyridine)

• Product Name: 5-(Difluoromethyl)-2,3,4-tribromopyridine
• CAS No: 1361748-39-1
• MF: C₆H₂Br₃F₂N
• MW: 365.795586109161
• CID: 4927510
• Update Time: 2025-06-20

5-(Difluoromethyl)-2,3,4-tribromopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,3,4-tribromopyridine

• Inchi： 1S/C6H2Br3F2N/c7-3-2(6(10)11)1-12-5(9)4(3)8/h1,6H
• InChI Key： FRTQBEKABKIKCZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(N=CC=1C(F)F)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 5-(Difluoromethyl)-2,3,4-tribromopyridine

Introduction to 5-(Difluoromethyl)-2,3,4-tribromopyridine (CAS No. 1361748-39-1)

5-(Difluoromethyl)-2,3,4-tribromopyridine, with the CAS number 1361748-39-1, is a highly specialized compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its pyridine core substituted with difluoromethyl and tribromo groups, which confer distinct chemical and physical properties.

The synthesis of 5-(Difluoromethyl)-2,3,4-tribromopyridine involves a series of well-defined chemical reactions. The difluoromethyl group is typically introduced through a nucleophilic substitution or a radical fluorination process, while the tribromo substitution is achieved via electrophilic bromination. The precise control over these reactions is crucial for obtaining the desired product with high purity and yield. Recent advancements in synthetic methodologies have significantly improved the efficiency and scalability of these processes, making 5-(Difluoromethyl)-2,3,4-tribromopyridine more accessible for research and industrial applications.

In the realm of medicinal chemistry, 5-(Difluoromethyl)-2,3,4-tribromopyridine has shown promise as a building block for the development of novel pharmaceuticals. The presence of the difluoromethyl group can enhance the metabolic stability and bioavailability of drug candidates, while the tribromo substitution can influence their binding affinity and selectivity towards specific biological targets. Studies have demonstrated that compounds derived from 5-(Difluoromethyl)-2,3,4-tribromopyridine exhibit potent activity against various pathogens and diseases, including cancer and viral infections.

One notable application of 5-(Difluoromethyl)-2,3,4-tribromopyridine is in the development of antiviral agents. Research has shown that derivatives of this compound can effectively inhibit the replication of several viruses by interfering with key viral enzymes or pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of 5-(Difluoromethyl)-2,3,4-tribromopyridine-based compounds exhibited significant antiviral activity against influenza A virus (IAV) and human immunodeficiency virus (HIV). These findings highlight the potential of this compound as a lead structure for the design of new antiviral drugs.

Beyond its medicinal applications, 5-(Difluoromethyl)-2,3,4-tribromopyridine has also found utility in materials science. The unique electronic properties conferred by its functional groups make it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, it has been used as a building block for the preparation of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 5-(Difluoromethyl)-2,3,4-tribromopyridine are ongoing to ensure its safe handling and disposal. Preliminary data suggest that this compound has low acute toxicity but may exhibit some long-term effects on aquatic organisms. Therefore, it is essential to conduct thorough risk assessments and implement appropriate safety measures to minimize any potential environmental impact.

In conclusion, 5-(Difluoromethyl)-2,3,4-tribromopyridine (CAS No. 1361748-39-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure provides a foundation for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in these fields.